Cas no 22698-81-3 (1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-)
22698-81-3 structure
Product Name:1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
CAS No:22698-81-3
MF:C16H12O4S2
MW:332.394082069397
CID:251046
PubChem ID:2763098
Update Time:2025-04-19
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl-
- 2,3,7,8-TETRAMETHYL-1,4,6,9-THIANTHRENETETRONE
- 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetrone
- 1,4,6,9-tetraoxo-2,3,7,8-tetramethyl-1,4,6,9-tetrahydro-thianthrene
- 2,3,7,8-tetramethylthianthrene-1,4,6,9-tetraone
- FT-0767242
- DTXSID40376736
- 22698-81-3
-
- Inchi： 1S/C16H12O4S2/c1-5-6(2)10(18)14-13(9(5)17)21-15-11(19)7(3)8(4)12(20)16(15)22-14/h1-4H3
- InChI Key： XHXPIGHXTFVVOD-UHFFFAOYSA-N
- SMILES： S1C2C(C(C)=C(C)C(C=2SC2C(C(C)=C(C)C(C1=2)=O)=O)=O)=O
Computed Properties
- Exact Mass: 332.01800
- Monoisotopic Mass: 332.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 119Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 442.8°Cat760mmHg
- Flash Point: 189°C
- Refractive Index: 1.676
- PSA: 124.76000
- LogP: 2.22820
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,4,6,9-Thianthrenetetrone,2,3,7,8-tetramethyl- Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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